Cas no 2418718-64-4 (4-Methyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)phenyl sulfurofluoridate)

4-Methyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)phenyl sulfurofluoridate is a specialized organosulfur compound featuring a sulfurofluoridate functional group linked to a substituted phenyl ring. Its structural design incorporates a piperazine moiety and a propargyl group, which may enhance reactivity and selectivity in synthetic applications. The sulfurofluoridate group offers potential utility as a versatile electrophile or leaving group in organic transformations, while the propargyl substituent provides opportunities for further functionalization via click chemistry. This compound’s unique architecture makes it a candidate for medicinal chemistry research, particularly in the development of covalent inhibitors or probe molecules. Its stability and reactivity profile warrant careful handling under controlled conditions.
4-Methyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)phenyl sulfurofluoridate structure
2418718-64-4 structure
Product Name:4-Methyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)phenyl sulfurofluoridate
CAS No:2418718-64-4
MF:C14H17FN2O3S
MW:312.359785795212
CID:5679488
PubChem ID:165772183
Update Time:2025-06-08

4-Methyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

    • EN300-26627586
    • 2418718-64-4
    • 4-methyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)phenyl sulfurofluoridate
    • 4-Methyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)phenyl sulfurofluoridate
    • Inchi: 1S/C14H17FN2O3S/c1-3-4-12-9-13(20-21(15,18)19)10-14(11(12)2)17-7-5-16-6-8-17/h1,9-10,16H,4-8H2,2H3
    • InChI Key: UKCFMVBLFHNJFR-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(OC1C=C(CC#C)C(C)=C(C=1)N1CCNCC1)F

Computed Properties

  • Exact Mass: 312.09439174g/mol
  • Monoisotopic Mass: 312.09439174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 67Ų

4-Methyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)phenyl sulfurofluoridate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26627586-1g
2418718-64-4
1g
$0.0 2023-09-12
Enamine
EN300-26627586-1.0g
4-methyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)phenyl sulfurofluoridate
2418718-64-4 95.0%
1.0g
$0.0 2025-03-20

Additional information on 4-Methyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)phenyl sulfurofluoridate

Exploring 4-Methyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)phenyl sulfurofluoridate (CAS No. 2418718-64-4): A Comprehensive Overview

In the realm of specialized chemical compounds, 4-Methyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)phenyl sulfurofluoridate (CAS No. 2418718-64-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, features a piperazine moiety and a prop-2-yn-1-yl group, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for innovative molecular frameworks.

The sulfurofluoridate functional group in this compound is particularly noteworthy, as it offers a stable yet reactive handle for further derivatization. This characteristic makes CAS No. 2418718-64-4 a valuable intermediate in the synthesis of more complex molecules. Recent studies highlight its role in click chemistry applications, where the prop-2-yn-1-yl group enables efficient coupling reactions under mild conditions. Such properties resonate with the current trend toward sustainable and efficient synthetic methodologies, a hot topic in both academic and industrial circles.

From a structural perspective, the incorporation of a piperazine ring enhances the compound's ability to interact with biological targets, making it a candidate for drug discovery programs. The 4-methyl substitution further fine-tunes its physicochemical properties, such as solubility and lipophilicity, which are critical for bioavailability. These attributes have led to inquiries about its potential in central nervous system (CNS) drug development, a frequently searched topic in pharmaceutical research databases.

In material science, the sulfurofluoridate group's stability under various conditions has sparked interest in its use for surface functionalization and polymer modification. The compound's ability to act as a crosslinking agent or a precursor for advanced materials aligns with the surge in demand for smart materials and nanotechnology solutions. Online searches for "sulfur-fluorine chemistry in materials" reflect this growing curiosity, underscoring the compound's relevance in cutting-edge applications.

Safety and handling of 4-Methyl-3-(piperazin-1-yl)-5-(prop-2-yn-1-yl)phenyl sulfurofluoridate are also frequently discussed, with researchers emphasizing standard laboratory precautions. While not classified under restricted categories, its reactive groups warrant careful handling, a point often highlighted in chemical safety forums and guidelines. This pragmatic approach ensures its safe integration into workflows, addressing common user concerns about laboratory practices.

In summary, CAS No. 2418718-64-4 represents a multifaceted compound with broad applicability across scientific disciplines. Its structural features, including the piperazine and prop-2-yn-1-yl components, coupled with the sulfurofluoridate group, make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.

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